Cas no 5460-67-3 (Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-)
5460-67-3 structure
Product Name:Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-
CAS No:5460-67-3
MF:C15H16O2S
MW:260.351343154907
CID:379440
PubChem ID:227322
Update Time:2025-04-19
Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-4-propan-2-ylbenzene
- 1-(phenylsulfonyl)-4-(propan-2-yl)benzene
- 4-isopropyldiphenyl sulphone
- 4-Isopropyl-diphenylsulfon
- AC1L5FER
- AC1Q6TWA
- AR-1B3202
- CTK5A1882
- KST-1B6606
- NSC18865
- p-Benzolsulfonylcumen
- SureCN4616465
- 1-isopropyl-4-(phenylsulfonyl)benzene
- SCHEMBL4616465
- NSC-18865
- WTBMTOOIUSLWMT-UHFFFAOYSA-N
- DTXSID20280827
- 1-(phenylsulfonyl)-4-propan-2-ylbenzene
- 5460-67-3
-
- Inchi: 1S/C15H16O2S/c1-12(2)13-8-10-15(11-9-13)18(16,17)14-6-4-3-5-7-14/h3-12H,1-2H3
- InChI Key: WTBMTOOIUSLWMT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC(=CC=1)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 260.08718
- Monoisotopic Mass: 260.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
- LogP: 4.72360
Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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